BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 4-Bromo-2-chlorobenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzonitrile

Cat. No.: B136228

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 4-
Bromo-2-chlorobenzonitrile (CAS No. 154607-01-9). Adherence to these procedures is
critical to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromo-2-chlorobenzonitrile is a hazardous substance that requires stringent safety
measures. It is harmful if swallowed or inhaled, toxic in contact with skin, and causes skin and
serious eye irritation.[1][2][3]

Summary of Required Personal Protective Equipment:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b136228?utm_src=pdf-interest
https://www.benchchem.com/product/b136228?utm_src=pdf-body
https://www.benchchem.com/product/b136228?utm_src=pdf-body
https://www.benchchem.com/product/b136228?utm_src=pdf-body
https://www.canbipharm.com/uploads/chemicals/pdf/Apollo154607-01-9.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10602~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:55:37~~4-Bromo-2-chlorobenzonitrile~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[4]

Protects against splashes and
dust, preventing serious eye

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[4]

Prevents skin contact, as the
substance is toxic upon

absorption.[1]

Lab coat or long-sleeved
clothing.[4][5]

Provides a barrier against

accidental skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4]16]

Minimizes inhalation of harmful

dust or vapors.[1]

NIOSH-approved particulate

respirator.

Recommended if dust

formation is likely.[4]

Always inspect PPE for integrity before use.[5]

Quantitative Data Summary

Property Value Source
Molecular Formula C7HsBrCIN [5]
Molecular Weight 216.47 g/mol [5]
Melting Point 69.0to 73.0 °C

Boiling Point 143 °C / 10 mmHg

Appearance White to very pale yellow 7]

crystal/powder

Storage Temperature

Room Temperature (10°C -
25°C), protect from light

[7]
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Detailed Operational Plan: Step-by-Step Handling
Protocol

3.1. Engineering Controls:

» Always handle 4-Bromo-2-chlorobenzonitrile inside a certified chemical fume hood to
minimize inhalation exposure.[6]

e Ensure an eyewash station and safety shower are readily accessible in the immediate work
area.[1]

3.2. Handling Procedure:

e Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure all necessary
PPE is available and in good condition.

e Donning PPE: Wear a lab coat, chemical-resistant gloves, and chemical safety goggles.[1]
e Weighing and Transfer:
o Handle the solid material carefully to avoid generating dust.[6]
o Use a spatula for transfers.
o Keep the container tightly closed when not in use.[2]
¢ In Solution: When working with solutions, be mindful of potential splashes.
3.3. Spill Response:
» Evacuate: If a significant spill occurs, evacuate the immediate area.

o Containment: For small spills, use an appropriate absorbent material from a spill kit. Avoid
adding water.[8]

o Clean-up: Sweep up the solid material and place it into a suitable, labeled container for
disposal.[5]
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» Decontamination: Clean the spill area thoroughly.

First Aid Measures

Immediate medical attention is required for any exposure.[6]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e —
stopped, give artificial respiration. Seek

immediate medical attention.[5][9]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ] ] )
water for at least 15 minutes. Seek immediate

medical attention.[1][6]

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][6]

Do NOT induce vomiting. Rinse mouth with
) water. If the person is conscious, give half a liter
Ingestion . . . .
of water to drink. Seek immediate medical

attention.[1][5]

Disposal Plan

4-Bromo-2-chlorobenzonitrile is a halogenated organic compound and must be disposed of
as hazardous waste.[5][8]

e Segregation: Collect all waste containing this chemical, including unused product and
contaminated consumables (e.g., pipette tips, gloves), in a dedicated and clearly labeled
hazardous waste container for "Halogenated Organic Waste".[8]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name.[8]
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o Storage: Store the sealed waste container in a designated, well-ventilated area, away from
incompatible materials.

e Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange
for the pickup and disposal of the hazardous waste. Follow all institutional and local
regulations.[8]

o Empty Containers: Empty containers must be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste.[8]

Safe Handling Workflow
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Workflow for Safe Handling of 4-Bromo-2-chlorobenzonitrile
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Caption: Logical workflow for the safe handling of 4-Bromo-2-chlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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